Cas no 2008677-59-4 (Tert-butyl 3-(2-oxopropyl)thiomorpholine-4-carboxylate)

• Product Name: Tert-butyl 3-(2-oxopropyl)thiomorpholine-4-carboxylate
• CAS No: 2008677-59-4
• MF: C₁₂H₂₁NO₃S
• MW: 259.365042448044
• CID: 6312012
• PubChem ID: 165465030
• Update Time: 2025-10-28

Tert-butyl 3-(2-oxopropyl)thiomorpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(2-oxopropyl)thiomorpholine-4-carboxylate
• 2008677-59-4
• EN300-797468
• Tert-butyl 3-(2-oxopropyl)thiomorpholine-4-carboxylate

• Inchi： 1S/C12H21NO3S/c1-9(14)7-10-8-17-6-5-13(10)11(15)16-12(2,3)4/h10H,5-8H2,1-4H3
• InChI Key： PZJRPPMIFDLFKP-UHFFFAOYSA-N
• SMILES： S1CCN(C(=O)OC(C)(C)C)C(CC(C)=O)C1

Computed Properties

• Exact Mass: 259.12421471g/mol
• Monoisotopic Mass: 259.12421471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 71.9Ų

Additional information on Tert-butyl 3-(2-oxopropyl)thiomorpholine-4-carboxylate

Tert-butyl 3-(2-oxopropyl)thiomorpholine-4-carboxylate: A Comprehensive Overview

Tert-butyl 3-(2-oxopropyl)thiomorpholine-4-carboxylate (CAS No. 2008677-59-4) is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug development and material science. Recent studies have highlighted its role in various chemical reactions and its ability to serve as an intermediate in the synthesis of more complex molecules.

The chemical structure of tert-butyl 3-(2-oxopropyl)thiomorpholine-4-carboxylate consists of a thiomorpholine ring system, which is a six-membered ring containing sulfur and nitrogen atoms. The substituents on the ring include a tert-butyl group and a 2-oxopropyl group, which contribute to the compound's reactivity and stability. This structure makes it a versatile building block for further chemical modifications.

Recent advancements in synthetic chemistry have enabled researchers to explore novel methods for the synthesis of tert-butyl 3-(2-oxopropyl)thiomorpholine-4-carboxylate. One such method involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times while maintaining high yields. This approach not only enhances the efficiency of the synthesis process but also aligns with the growing trend toward sustainable chemical practices.

In terms of applications, tert-butyl 3-(2-oxopropyl)thiomorpholine-4-carboxylate has been investigated for its potential as a chiral auxiliary in asymmetric synthesis. Chiral auxiliaries are widely used in organic chemistry to facilitate the formation of enantiomerically enriched compounds, which are crucial in drug discovery and development. The compound's ability to induce high enantioselectivity in certain reactions has made it a valuable tool for researchers in this field.

Moreover, tert-butyl 3-(2-oxopropyl)thiomorpholine-4-carboxylate has been studied for its role in polymer chemistry. Its unique properties make it a promising candidate for the development of novel polymers with tailored mechanical and thermal properties. Recent research has focused on its use as a monomer in polymerization reactions, leading to materials with improved durability and flexibility.

The compound's pharmacological properties have also been a subject of recent investigations. Studies have shown that tert-butyl 3-(2-oxopropyl)thiomorpholine-4-carboxylate exhibits moderate inhibitory activity against certain enzymes associated with neurodegenerative diseases. While these findings are still preliminary, they suggest potential avenues for further exploration in drug development.

In terms of environmental impact, tert-butyl 3-(2-oxopropyl)thiomorpholine-4-carboxylate has been assessed for its biodegradability and toxicity. Research indicates that the compound is moderately biodegradable under aerobic conditions, which is a positive attribute from an environmental standpoint. However, further studies are required to fully understand its long-term effects on ecosystems.

From an industrial perspective, the demand for tert-butyl 3-(2-oxopropyl)thiomorpholine-4-carboxylate is driven by its versatility as a chemical intermediate. Its ability to participate in a wide range of reactions makes it a valuable commodity in various industries, including pharmaceuticals, agrochemicals, and specialty chemicals.

In conclusion, tert-butyl 3-(2-oxopropyl)thiomorpholine-4-carboxylate (CAS No. 2008677-59-) is a compound with diverse applications and promising potential across multiple fields. As research continues to uncover new insights into its properties and uses, this compound is likely to play an increasingly important role in both academic and industrial settings.